2-(3-benzoyl-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-(3-benzoyl-7-methyl-4-oxo-1,8-naphthyridin-1-yl)-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C26H23N3O4/c1-3-33-20-12-10-19(11-13-20)28-23(30)16-29-15-22(24(31)18-7-5-4-6-8-18)25(32)21-14-9-17(2)27-26(21)29/h4-15H,3,16H2,1-2H3,(H,28,30)
• InChI Key: DTPLWGIOIYPTSA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN2C=C(C(=O)C3=C2N=C(C=C3)C)C(=O)C4=CC=CC=C4
• Molecular Formula: C26H23N3O4
• Molecular Weight: 441.5 g/mol

Description

2-(3-benzoyl-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)-N-(4-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C26H23N3O4 and its molecular weight is 441.487. The purity is usually 95%.
BenchChem offers high-quality 2-(3-benzoyl-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)-N-(4-ethoxyphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-benzoyl-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)-N-(4-ethoxyphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Drug Metabolism and Toxicity Studies

Scientific research on compounds like "2-(3-benzoyl-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)-N-(4-ethoxyphenyl)acetamide" often focuses on understanding their metabolism and potential toxicity in the human body. Studies may explore how the compound is broken down by the liver, the types of metabolites produced, and how these processes impact its efficacy and safety. For instance, research on acetaminophen metabolism highlights the importance of identifying metabolic pathways to predict drug interactions and toxic effects (Fannin et al., 2010).

Environmental Chemical Exposure and Health Impacts

Research could also investigate the environmental presence of chemical compounds and their potential effects on human health. This includes assessing exposure levels in urban populations and studying the associated oxidative stress and its implications for conditions like insulin resistance (Hong et al., 2009). Such studies are crucial for understanding the broader public health impacts of chemical compounds and guiding regulatory policies.

Enzyme Interactions and Oxidative Stress

Another area of application involves examining how compounds interact with specific enzymes, such as those involved in oxidative stress pathways. For example, studies on how environmental contaminants like polycyclic aromatic hydrocarbons affect enzyme expression and activity can shed light on the mechanisms underlying chemical-induced oxidative damage and its health consequences (Pinel-Marie et al., 2009).